Cas no 709038-33-5 (Benzothiazole,2-(butoxymethyl)-)

• Product Name: Benzothiazole,2-(butoxymethyl)-
• CAS No: 709038-33-5
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 557792
• PubChem ID: 71440035
• Update Time: 2025-04-19

Benzothiazole,2-(butoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(butoxymethyl)-
• Benzothiazole, 2-(butoxymethyl)- (5CI)
• 709038-33-5
• 2-(Butoxymethyl)-1,3-benzothiazole

• Inchi： 1S/C12H15NOS/c1-2-3-8-14-9-12-13-10-6-4-5-7-11(10)15-12/h4-7H,2-3,8-9H2,1H3
• InChI Key： HPHMUJALPCDUFL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1COCCCC

Computed Properties

• Exact Mass: 221.087
• Monoisotopic Mass: 221.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 3.3